Cas no 2096992-01-5 (6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 2096992-01-5
• MF: C₁₇H₁₅Cl₂N₃O₂
• MW: 364.225901842117
• CID: 4636692
• Update Time: 2025-10-21

6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C17H15Cl2N3O2/c1-8(2)10-6-4-5-9(3)13(10)22-15-11(16(23)21-17(22)24)7-12(18)14(19)20-15/h4-8H,1-3H3,(H,21,23,24)
• InChI Key： INUOHBAHPZQFTJ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C2=CC(Cl)=C(Cl)N=C2N1C1=C(C(C)C)C=CC=C1C

Additional information on 6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

Introduction to 6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 2096992-01-5) in Modern Pharmaceutical Research

The compound 6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, identified by its CAS number 2096992-01-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrido[2,3-d]pyrimidine core, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of chloro substituents at the 6 and 7 positions, combined with a 2-isopropyl-6-methylphenyl aromatic group, contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the compound's relevance in the development of novel pharmacological agents. The pyrido[2,3-d]pyrimidine scaffold is well-known for its role in medicinal chemistry, particularly in the design of kinase inhibitors and other enzyme-targeting molecules. The specific arrangement of functional groups in 6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione enhances its interactions with biological targets, making it a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in addressing various diseases. Its structural features suggest that it may exhibit inhibitory activity against certain enzymes implicated in cancer progression. For instance, preliminary computational studies have indicated that the chloro and methyl substituents could modulate binding affinity to specific protein targets. This aligns with the broader trend in drug discovery toward rational design based on structural insights.

The synthesis of 6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the pyrido[2,3-d]pyrimidine core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the isopropyl and methyl groups at the appropriate positions on the aromatic ring. These techniques underscore the importance of innovation in synthetic chemistry for developing complex molecular entities.

Biological evaluation of this compound has revealed intriguing properties that warrant further exploration. In vitro assays have demonstrated that derivatives of this scaffold exhibit notable activity against certain kinases and other enzymes relevant to inflammatory and neoplastic diseases. The dichloro substitution pattern appears to enhance binding interactions with target proteins, suggesting that it may serve as a lead compound for structure-based drug design. Such findings are particularly exciting given the growing emphasis on targeted therapies in modern medicine.

The pharmacokinetic profile of 6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is another critical aspect that has been examined. Preliminary data indicate favorable solubility and metabolic stability under physiological conditions, which are essential for drug efficacy and safety. These properties make it a promising candidate for further preclinical development. Additionally, its chemical stability under various storage conditions enhances its suitability for industrial-scale production.

Future research directions for this compound include optimizing its synthetic route to improve scalability and cost-effectiveness. Furthermore, exploring derivatives with modified functional groups could lead to enhanced biological activity or reduced toxicity profiles. Collaborative efforts between chemists and biologists will be crucial in unraveling the full therapeutic potential of this molecule.

The significance of 6,7-dichloro-1-(2-isopropyl-6-methylphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione extends beyond its immediate applications in drug discovery. It exemplifies how structural complexity can be leveraged to develop molecules with tailored biological activities. As research progresses，this compound is likely to inspire new generations of pharmacological agents designed using similar principles.